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5-Amino-1-methyl-1,2-

dihydroquinolin-2-one

CAS No.: 697738-99-1

Cat. No.: B1375452

Get Quote

Introduction: The Role of 5-Amino-1MQ in Metabolic
Research
5-Amino-1MQ is a small, membrane-permeable molecule that acts as a selective inhibitor of

the enzyme Nicotinamide N-methyltransferase (NNMT).[1][2][3][4] NNMT is a cytosolic enzyme

that plays a significant role in cellular metabolism and energy homeostasis by catalyzing the

methylation of nicotinamide, a form of vitamin B3.[3][5] Elevated NNMT activity is associated

with metabolic slowdown and increased fat accumulation, particularly in adipose tissue.[2][4]

By inhibiting NNMT, 5-Amino-1MQ prevents the consumption of nicotinamide, thereby

increasing its availability for the synthesis of Nicotinamide Adenine Dinucleotide (NAD+) via the

salvage pathway.[5][6] This elevation of intracellular NAD+ levels enhances the activity of

NAD+-dependent enzymes like sirtuins (e.g., SIRT1), which are critical regulators of

mitochondrial function, energy expenditure, and cellular health.[6][7] This mechanism makes 5-

Amino-1MQ a valuable research tool for investigating obesity, type 2 diabetes, metabolic aging,

and other related metabolic disorders.[3][4][6]
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This application note provides a detailed, field-proven protocol for the accurate and effective

reconstitution of lyophilized 5-Amino-1MQ, ensuring the integrity and performance of the

compound in downstream applications.

Scientific Principles of Reconstitution
Lyophilization, or freeze-drying, is a process used to remove water from a compound at low

temperatures, resulting in a stable, dry powder that is easy to store and transport.[8][9] The

primary goal of reconstitution is to return the lyophilized solid to a liquid state by adding a

suitable solvent, ensuring the compound is fully dissolved and homogeneously distributed

without promoting degradation.

The choice of solvent and handling technique is critical and is dictated by the physicochemical

properties of 5-Amino-1MQ. As a quinolinium salt, 5-Amino-1MQ exhibits solubility in both

aqueous solutions and polar organic solvents.[1][5] However, its stability in these solvents can

vary, making the selection of the appropriate reconstitution vehicle paramount for experimental

success. This protocol prioritizes methods that maximize compound stability and ensure

accurate concentration for reproducible results.

Materials and Equipment
Reagents

Lyophilized 5-Amino-1MQ (Appearance: Yellow to orange or faint red to dark brown powder).

[5][10]

Primary Recommended Solvent: Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity.

Alternative Solvent (for specific applications): Sterile Bacteriostatic Water (containing 0.9%

benzyl alcohol).[11][12]

Sterile, nuclease-free water for subsequent dilutions.

70% Isopropanol or Ethanol for surface sterilization.

Equipment
Vial of lyophilized 5-Amino-1MQ (e.g., 10 mg, 50 mg).
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Precision micropipettes (P200, P1000) and sterile, low-retention pipette tips.

Sterile, low-binding polypropylene microcentrifuge tubes for aliquoting.

Vortex mixer.

Benchtop microcentrifuge.

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves.

Reconstitution Protocol: Step-by-Step Methodology
This protocol is designed to prepare a high-concentration stock solution in DMSO, which is the

preferred method for ensuring long-term stability and minimizing hydrolytic degradation.

Pre-Reconstitution Preparations
Equilibration: Before opening, allow the vial of lyophilized 5-Amino-1MQ to equilibrate to

room temperature for at least 15-20 minutes.[12][13]

Causality: This critical step prevents atmospheric moisture from condensing on the cold,

hygroscopic powder upon opening, which could compromise the compound's integrity and

weight accuracy.[14]

Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 1,000 x g for 1 minute) to

ensure all lyophilized powder is collected at the bottom of the vial.

Causality: Lyophilized material can become dislodged during shipping. This step ensures

that no material is lost on the cap or sides of the vial, leading to an accurate final

concentration.

Sterilization: Wipe the rubber septum of the vial with a 70% isopropanol or ethanol swab and

allow it to air dry completely.[11]

Reconstitution for a 100 mM DMSO Stock Solution
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The molecular weight of the 5-Amino-1MQ salt (e.g., iodide salt) must be considered for

accurate molarity calculations. For this example, we will use the molecular weight of 5-Amino-

1-methylquinolinium iodide (286.11 g/mol ).

Solvent Addition: Using a calibrated micropipette, carefully add the calculated volume of

anhydrous DMSO to the vial. For a 10 mg vial, add 349.5 µL of DMSO to achieve a 100 mM

stock solution.

Dissolution: Cap the vial tightly and gently swirl or roll the vial to dissolve the powder.[12][15]

If necessary, vortex gently for 10-15 seconds. The resulting solution should be clear.

Causality: Vigorous shaking can introduce air and create aerosols, which is a safety

concern and can increase the risk of oxidation. Gentle agitation is sufficient for dissolution.

Table 1: DMSO Reconstitution Volumes for 100 mM
Stock

Vial Size (as Iodide
Salt)

Molecular Weight (
g/mol )

Volume of
Anhydrous DMSO
to Add

Final
Concentration

10 mg 286.11 349.5 µL 100 mM

50 mg 286.11 1747.6 µL (1.75 mL) 100 mM

Note: Always verify the molecular weight from the Certificate of Analysis provided by your

supplier as different salt forms may be used.

Aliquoting and Storage
Aliquoting: Immediately after reconstitution, divide the stock solution into smaller, single-use

aliquots in sterile, low-binding polypropylene tubes.

Causality: Aliquoting is the most effective way to prevent degradation caused by repeated

freeze-thaw cycles.[11] It also minimizes the risk of contamination of the entire stock.

Labeling: Clearly label each aliquot with the compound name, concentration, date of

reconstitution, and your initials.[11]
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Storage:

Long-Term Storage (Recommended): Store the DMSO stock aliquots at -80°C. Under

these conditions, the solution can be stable for up to 6 months.[14]

Short-Term Storage: For more frequent use, aliquots can be stored at -20°C for up to one

month.[11][14][16]

Alternative Reconstitution with Bacteriostatic Water
For certain in vivo studies or applications where DMSO is not suitable, bacteriostatic water can

be used. However, be aware that the stability of 5-Amino-1MQ in aqueous solutions is

significantly reduced.

Follow the Pre-Reconstitution Preparations as described in section 4.1.

Solvent Addition: Add the desired volume of bacteriostatic water to the vial. For example,

adding 2.0 mL of bacteriostatic water to a 10 mg vial yields a concentration of 5 mg/mL.[12]

Dissolution: Gently swirl or roll the vial until the powder is fully dissolved.[12][15] The solution

should be clear.

Storage:

Store the aqueous solution refrigerated at 2-8°C.[12][13]

Crucially, use the reconstituted aqueous solution within 2-4 weeks.[12][13] Do not freeze

reconstituted aqueous solutions.[12][13] Observe the solution for any signs of precipitation

or cloudiness before use, which indicates degradation.[11]

Experimental Workflows and Diagrams
Diagram 1: Reconstitution Workflow
This diagram outlines the logical flow from receiving the lyophilized product to generating

stable, ready-to-use research aliquots.
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Caption: Workflow for reconstituting lyophilized 5-Amino-1MQ.
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Diagram 2: Mechanism of Action Pathway
This diagram illustrates the established mechanism of action of 5-Amino-1MQ.
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Click to download full resolution via product page

Caption: Mechanism of 5-Amino-1MQ as an NNMT inhibitor.

Conclusion and Best Practices
Accurate reconstitution is the foundation of reliable and reproducible research. By following this

detailed protocol, researchers can ensure the stability and efficacy of their 5-Amino-1MQ

solutions.

Always use high-purity, anhydrous solvents to prevent compound degradation.
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Never open a cold vial of lyophilized compound to avoid moisture contamination.

Aliquot stock solutions to avoid repeated freeze-thaw cycles.

Always prepare fresh working dilutions for aqueous-based assays from the DMSO stock on

the day of the experiment. The final DMSO concentration in the assay should typically be

kept below 0.1% to avoid solvent effects.

By adhering to these guidelines, researchers can confidently utilize 5-Amino-1MQ as a

powerful tool in the study of metabolic pathways.
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protocol-for-lyophilized-5-amino-1mq]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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